Cas no 1261000-76-3 (N-butyl-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-butyl-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1261000-76-3
• MF: C₁₈H₂₁N₃O₂S₃
• MW: 407.573240041733
• CID: 5322138
• Update Time: 2025-11-01

N-butyl-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-butyl-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• STL076605
• N-butyl-2-[4-oxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• N-butyl-2-((4-oxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• Inchi： 1S/C18H21N3O2S3/c1-2-3-8-19-15(22)12-26-18-20-14-7-11-25-16(14)17(23)21(18)9-6-13-5-4-10-24-13/h4-5,7,10-11H,2-3,6,8-9,12H2,1H3,(H,19,22)
• InChI Key： VNAXRBPLPLKGLO-UHFFFAOYSA-N
• SMILES： S(CC(NCCCC)=O)C1=NC2C=CSC=2C(N1CCC1=CC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 544
• XLogP3: 4.1
• Topological Polar Surface Area: 144

Additional information on N-butyl-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

N-butyl-2-{[4-Oxo-3-(2-thiophenylethyl)-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide: A Comprehensive Overview

N-butyl-2-{[4-Oxo-3-(2-thiophenylethyl)-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 1261000-76-3) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential applications in drug development. The molecule incorporates a thiophene ring fused to a pyrimidine structure, along with a sulfanyl acetamide group and an N-butyl substituent, making it a highly functionalized compound with promising properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. This is achieved through condensation reactions involving appropriate starting materials such as thiophene derivatives and amides. The introduction of the sulfanyl group and the N-butyl substituent is then carried out via nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving yields.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that N-butyl-{[4-Oxo...}acetamide exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis suggests its potential as an anticancer agent. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various fabrication techniques.

The structural versatility of N-butyl-{[4-Oxo...}acetamide allows for further modification to tailor its properties for specific applications. For instance, substituting the thiophene ring with other aromatic systems or modifying the sulfanyl group can significantly alter its electronic characteristics and biological activity. Such modifications are currently being explored in academic and industrial settings to unlock new functionalities.

In conclusion, N-butyl-{[4-Oxo...}acetamide (CAS No. 1261000-76-3) represents a fascinating example of how advanced synthetic chemistry can lead to compounds with multifaceted applications. Its unique structure, coupled with recent breakthroughs in synthesis and characterization techniques, positions it as a key player in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to various fields in the coming years.